Ethyl 2-bromo-3-cyano-5-iodobenzoate
Overview
Description
Ethyl 2-bromo-3-cyano-5-iodobenzoate, also known as EBCI, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a versatile compound that can be used to study the structure and function of biomolecules, as well as to study the biochemical and physiological effects of various drugs.
Mechanism of Action
Ethyl 2-bromo-3-cyano-5-iodobenzoate acts by binding to biomolecules, such as proteins, and altering their structure and function. The compound binds to the active site of the protein and prevents it from functioning properly. This can lead to a variety of effects, depending on the protein and the drug being studied.
Biochemical and Physiological Effects
Ethyl 2-bromo-3-cyano-5-iodobenzoate has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes, alter the structure of proteins, and inhibit the activity of transporters. It has also been shown to have an effect on the expression of genes and the regulation of cellular processes.
Advantages and Limitations for Lab Experiments
Ethyl 2-bromo-3-cyano-5-iodobenzoate is a useful tool for studying the structure and function of biomolecules, as well as the biochemical and physiological effects of various drugs. It is a relatively stable compound, and it is easy to synthesize and store. However, it is important to note that the compound can be toxic and should be handled with care in the laboratory.
Future Directions
The potential applications of Ethyl 2-bromo-3-cyano-5-iodobenzoate are vast, and there are many future directions for research. These include the development of new synthetic methods for the compound, the study of its effects on various biological systems, and the study of its potential use in the development of new drugs. Additionally, further research could be done to explore the potential of Ethyl 2-bromo-3-cyano-5-iodobenzoate as a therapeutic agent.
Scientific Research Applications
Ethyl 2-bromo-3-cyano-5-iodobenzoate is a useful tool for studying the structure and function of biomolecules. It can be used to study the interactions between proteins and small molecules, as well as to study the effects of drugs on biological systems. Ethyl 2-bromo-3-cyano-5-iodobenzoate can also be used to study the biochemical and physiological effects of various drugs.
properties
IUPAC Name |
ethyl 2-bromo-3-cyano-5-iodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrINO2/c1-2-15-10(14)8-4-7(12)3-6(5-13)9(8)11/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLHXDCQJAZGGGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1Br)C#N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrINO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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